N-{3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]phenyl}-2-(4-nitro-1H-pyrazol-1-yl)acetamide

• Molecular Formula: C17H17BrN6O3
• Molecular Weight: 433.3 g/mol
• IUPAC Name: N-[3-[(4-bromo-3,5-dimethylpyrazol-1-yl)methyl]phenyl]-2-(4-nitropyrazol-1-yl)acetamide
• InChI: InChI=1S/C17H17BrN6O3/c1-11-17(18)12(2)23(21-11)8-13-4-3-5-14(6-13)20-16(25)10-22-9-15(7-19-22)24(26)27/h3-7,9H,8,10H2,1-2H3,(H,20,25)
• InChI Key: HXQDADFVJACCCG-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1CC2=CC(=CC=C2)NC(=O)CN3C=C(C=N3)[N+](=O)[O-])C)Br

Description

N-{3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]phenyl}-2-(4-nitro-1H-pyrazol-1-yl)acetamide, commonly known as BRD4 inhibitor, is a chemical compound that has gained significant attention in scientific research. This compound has been studied for its potential use in cancer treatment and other diseases.

Mechanism of Action

BRD4 inhibitor works by inhibiting the activity of BRD4 protein, which is involved in the regulation of gene expression. BRD4 protein binds to acetylated histones and recruits transcriptional regulators to the chromatin. Inhibition of BRD4 protein leads to the downregulation of oncogenes and other genes involved in cancer progression.
Biochemical and Physiological Effects:
BRD4 inhibitor has been shown to have various biochemical and physiological effects. It inhibits the growth of cancer cells, induces apoptosis, and inhibits the expression of oncogenes. BRD4 inhibitor also reduces inflammation and has immunomodulatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of BRD4 inhibitor is its specificity towards BRD4 protein, which reduces the risk of off-target effects. However, one of the limitations is its poor solubility in water, which limits its use in in vivo experiments.

Future Directions

There are several future directions for the research on BRD4 inhibitor. One of the directions is the development of more potent and selective BRD4 inhibitors. Another direction is the investigation of the combination of BRD4 inhibitor with other anticancer drugs. Furthermore, the use of BRD4 inhibitor in other diseases such as autoimmune diseases and viral infections can also be explored.
Conclusion:
In conclusion, BRD4 inhibitor is a promising chemical compound that has potential use in cancer treatment and other diseases. Its mechanism of action involves the inhibition of BRD4 protein, leading to the downregulation of oncogenes and other genes involved in cancer progression. BRD4 inhibitor has various biochemical and physiological effects, and its advantages and limitations for lab experiments have been discussed. There are several future directions for the research on BRD4 inhibitor, which can lead to the development of more effective treatments for cancer and other diseases.

Synthesis Methods

The synthesis of BRD4 inhibitor involves a series of chemical reactions. The starting material for the synthesis is 4-bromo-3,5-dimethyl-1H-pyrazole, which is reacted with 3-aminobenzyl alcohol to obtain 3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]phenol. This product is then reacted with 2-(4-nitro-1H-pyrazol-1-yl)acetic acid to obtain the final product, BRD4 inhibitor.

Scientific Research Applications

BRD4 inhibitor has been extensively studied for its potential use in cancer treatment. It has been found to inhibit the growth of cancer cells and induce apoptosis. BRD4 inhibitor has also been studied for its potential use in other diseases such as inflammation, autoimmune diseases, and viral infections.